Cas no 2228662-36-8 (2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• CAS No: 2228662-36-8
• MF: C₇H₄F₆O₂
• MW: 234.095883369446
• CID: 6589036
• PubChem ID: 165637100
• Update Time: 2025-07-23

2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol
• 2,2,2-trifluoro-1-[5-(trifluoromethyl)furan-2-yl]ethan-1-ol
• 2228662-36-8
• EN300-1976374

• Inchi： 1S/C7H4F6O2/c8-6(9,10)4-2-1-3(15-4)5(14)7(11,12)13/h1-2,5,14H
• InChI Key： MRAMMYPECYZTMI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C(C(F)(F)F)O1)O)(F)F

Computed Properties

• Exact Mass: 234.01154834g/mol
• Monoisotopic Mass: 234.01154834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol

Introduction to 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol (CAS No. 2228662-36-8)

2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol, identified by the CAS number 2228662-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of fluorinated heterocycles, which are widely recognized for their unique electronic and steric properties. The presence of multiple fluorine atoms and a furan ring in its molecular structure imparts distinct characteristics that make it a valuable building block for the synthesis of novel bioactive molecules.

The molecular structure of 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol consists of a furan core substituted with a trifluoromethyl group at the 5-position and an ethyl alcohol moiety at the 2-position. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of molecules, while the furan ring contributes to hydrogen bonding capabilities and conformational flexibility. These features make the compound particularly useful in drug design, where optimizing pharmacokinetic properties is crucial.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve drug-like properties. Studies have demonstrated that fluorine atoms can influence the binding affinity of small molecules to biological targets by altering electronic distributions and steric interactions. The compound CAS No. 2228662-36-8 exemplifies this trend, as its fluorinated architecture may enhance interactions with enzymes or receptors in therapeutic contexts.

One of the most compelling aspects of 2,2,2-trifluoro-1-5-(trifluoromethyl)furan-2-ylethan-1-ol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged similar scaffolds to develop inhibitors targeting various disease-related pathways. For instance, derivatives of furan-based compounds have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ethyl alcohol functional group provides a reactive site for further derivatization, allowing chemists to tailor the molecule for specific biological activities.

The introduction of multiple fluorine atoms into the molecule not only enhances its stability but also opens up possibilities for exploring different conformations and interactions. Fluorine atoms are known to be relatively electronegative, which can lead to stronger hydrogen bonding interactions or altered dipole moments in the final product. These properties are particularly valuable in designing molecules that require precise spatial orientation within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies on CAS No. 2228662-36-8 suggest that its trifluoromethyl group may contribute to favorable hydrophobic interactions with lipid bilayers, potentially improving membrane permeability for drug delivery applications. Additionally, the furan ring could engage in π-stacking interactions with aromatic residues in proteins, influencing binding kinetics.

The synthesis of CAS No. 2228662-36-8 involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling processes. The use of palladium or copper catalysts often facilitates the introduction of fluorine-containing groups into organic frameworks with high efficiency.

In pharmaceutical research, compounds like CAS No. 2228662-36-8 are often screened for their potential as intermediates in drug development pipelines. Their structural motifs can be modified to improve solubility, bioavailability, or target specificity. For example, replacing one of the hydroxyl groups with an amide or ester linkage could yield derivatives with enhanced metabolic profiles or receptor selectivity.

The role of fluorine chemistry in medicinal discovery continues to expand as new synthetic techniques emerge. Techniques such as fluorous solid-phase synthesis allow for rapid assembly and purification of fluorinated libraries, making it feasible to explore large chemical spaces efficiently. This approach has been instrumental in identifying novel scaffolds like those derived from CAS No. 2228662-36-8, which may lead to breakthroughs in treating challenging diseases.

From a materials science perspective, CAS No. 2228662-36-8 also exhibits interesting physical properties due to its fluorinated nature. Compounds with similar structures have been investigated for their potential applications in liquid crystals or organic electronics where fluoro-substituents contribute to thermal stability and charge transport capabilities.

The growing body of literature on fluorinated heterocycles underscores their importance as privileged scaffolds in drug discovery and material science research. As synthetic methodologies continue to evolve, compounds like CAS No. 2228662-36-8 will undoubtedly play a pivotal role in developing next-generation therapeutics and functional materials.